Neutral copper–phosphido-borane complexes: synthesis, characterization, and use as precatalysts in Csp–P bond formation†

Chemical Communications Pub Date: 2012-03-20 DOI: 10.1039/C2CC30723E

Abstract

Copper–phosphido-borane complexes were synthesized and isolated for the first time. Their structures were experimentally and computationally investigated. They were shown to display catalytic activity in Csp–P bond formation.

Graphical abstract: Neutral copper–phosphido-borane complexes: synthesis, characterization, and use as precatalysts in Csp–P bond formation
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